[6-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methylamine dihydrochloride

• IUPAC Name: [6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C8H7F3N4.2ClH/c9-8(10,11)5-1-2-6-13-14-7(3-12)15(6)4-5;;/h1-2,4H,3,12H2;2*1H
• InChI Key: SWVRNFRPQNRJAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C=C1C(F)(F)F)CN.Cl.Cl
• Molecular Formula: C8H9Cl2F3N4
• Molecular Weight: 289.08 g/mol
• CAS No.: 1049717-07-8

Description

“[6-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methylamine dihydrochloride” is a chemical compound with the CAS Number 1394040-62-0. It has a molecular weight of 293.12 and its IUPAC name is [6-(trifluoromethyl)-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine dihydrochloride.

Molecular Structure Analysis

The molecular formula of this compound is C8H9Cl2F3N4. The InChI code is 1S/C8H11F3N4.2ClH/c9-8(10,11)5-1-2-6-13-14-7(3-12)15(6)4-5;;/h5H,1-4,12H2;2*1H.

Scientific Research Applications

Synthesis and Chemical Properties

A series of novel substituted 8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridines were synthesized from 2,3-dichloro-5-(trifluoromethyl)pyridine and hydrazine hydrate as starting materials through multi-step reactions under microwave irradiation. These compounds, including derivatives similar to 6-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methylamine dihydrochloride, were characterized by 1H NMR, MS, and elemental analysis, demonstrating the feasibility of synthesizing complex triazolopyridine derivatives through efficient methodologies (Yang et al., 2015).

Biological Activity

Some derivatives of 1,2,4-triazolo[4,3-a]pyridine have been found to display weak antifungal activity. This suggests potential applications in developing new antifungal agents or studying the antifungal properties of triazolopyridine compounds, including those related to 6-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methylamine dihydrochloride (Yang et al., 2015).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been found to have anti-cancer properties .

Mode of Action

It’s known that similar compounds interact with their targets, leading to changes that can inhibit the growth of cancer cells .

Biochemical Pathways

The compound is believed to affect the mitochondrial apoptotic pathway. It has been found to up-regulate Bax and down-regulate Bcl2, leading to the activation of Caspase 3 in HT-29 cells . This initiates cell death via the mitochondrial apoptotic pathway .

Pharmacokinetics

The compound’s molecular weight is 28908 , which could influence its bioavailability.

Result of Action

The compound has shown promising results in anti-cancer studies. It has been found to have remarkable anti-cancer activity on HT-29 colon cancer cell lines . The IC50 range was estimated at 6.587 to 11.10 µM .